Cas no 2060044-57-5 (ethyl 3-(aminomethyl)-4,6-dimethyl-1,2thiazolo5,4-bpyridine-5-carboxylate)

• Product Name: ethyl 3-(aminomethyl)-4,6-dimethyl-1,2thiazolo5,4-bpyridine-5-carboxylate
• CAS No: 2060044-57-5
• MF: C₁₂H₁₅N₃O₂S
• MW: 265.331401109695
• MDL: MFCD30498661
• CID: 5612244
• PubChem ID: 125454097
• Update Time: 2025-05-25

ethyl 3-(aminomethyl)-4,6-dimethyl-1,2thiazolo5,4-bpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-4,6-dimethyl-[1,2]thiazolo[5,4-b]pyridine-5-carboxylate
• 2060044-57-5
• EN300-336869
• Ethyl3-(aminomethyl)-4,6-dimethyl-[1,2]thiazolo[5,4-b]pyridine-5-carboxylate
• Isothiazolo[5,4-b]pyridine-5-carboxylic acid, 3-(aminomethyl)-4,6-dimethyl-, ethyl ester
• ethyl 3-(aminomethyl)-4,6-dimethyl-1,2thiazolo5,4-bpyridine-5-carboxylate

• MDL： MFCD30498661
• Inchi： 1S/C12H15N3O2S/c1-4-17-12(16)9-6(2)10-8(5-13)15-18-11(10)14-7(9)3/h4-5,13H2,1-3H3
• InChI Key： RTCHFJDGCIAEHN-UHFFFAOYSA-N
• SMILES： S1C2C(C(CN)=N1)=C(C)C(C(=O)OCC)=C(C)N=2

Computed Properties

• Exact Mass: 265.08849790g/mol
• Monoisotopic Mass: 265.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• Boiling Point: 328.8±42.0 °C(Predicted)
• pka: 6.70±0.29(Predicted)

Additional information on ethyl 3-(aminomethyl)-4,6-dimethyl-1,2thiazolo5,4-bpyridine-5-carboxylate

Comprehensive Overview of Ethyl 3-(Aminomethyl)-4,6-Dimethyl-1,2-Thiazolo[5,4-b]Pyridine-5-Carboxylate (CAS No. 2060044-57-5)

The compound ethyl 3-(aminomethyl)-4,6-dimethyl-1,2-thiazolo[5,4-b]pyridine-5-carboxylate (CAS No. 2060044-57-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This thiazolo[5,4-b]pyridine derivative is characterized by a fused bicyclic system, combining a thiazole ring with a pyridine core, which is further functionalized with an aminomethyl group and an ethyl carboxylate moiety. Such structural complexity makes it a promising scaffold for drug discovery and material science applications.

In recent years, the demand for novel heterocyclic compounds like ethyl 3-(aminomethyl)-4,6-dimethyl-1,2-thiazolo[5,4-b]pyridine-5-carboxylate has surged, driven by the need for innovative therapeutic agents and functional materials. Researchers are particularly interested in its potential as a kinase inhibitor, given the prevalence of kinase-targeting drugs in oncology and inflammatory diseases. Additionally, its carboxylate ester group offers versatility for further chemical modifications, enabling the development of prodrugs or biodegradable polymers.

The synthesis of CAS No. 2060044-57-5 typically involves multi-step organic reactions, including cyclization and functional group transformations. Key intermediates often include 4,6-dimethylpyridine derivatives and thiazole-forming reagents. Optimizing these synthetic routes is a hot topic in organic chemistry forums, as efficiency and yield are critical for scaling up production. Environmental sustainability in synthesis is another growing concern, with researchers exploring greener catalysts and solvent-free conditions.

From a pharmacological perspective, the aminomethyl group in ethyl 3-(aminomethyl)-4,6-dimethyl-1,2-thiazolo[5,4-b]pyridine-5-carboxylate suggests potential interactions with biological targets such as enzymes or receptors. Computational studies, including molecular docking and QSAR modeling, are frequently employed to predict its bioactivity. These in silico methods align with the current trend of AI-driven drug discovery, a topic highly searched in scientific databases.

Beyond pharmaceuticals, this compound’s thiazolo[5,4-b]pyridine core is being investigated for optoelectronic applications. Its conjugated system and electron-rich heteroatoms make it a candidate for organic semiconductors or light-emitting diodes (OLEDs). This dual utility in life sciences and materials science underscores its interdisciplinary relevance.

Quality control and analytical characterization of CAS No. 2060044-57-5 rely on advanced techniques like HPLC, NMR, and mass spectrometry. Purity thresholds are strictly monitored, especially for preclinical studies. Regulatory compliance, such as REACH and GMP standards, is another frequently searched topic among industrial users.

In summary, ethyl 3-(aminomethyl)-4,6-dimethyl-1,2-thiazolo[5,4-b]pyridine-5-carboxylate represents a versatile compound with broad applications. Its structural ingenuity and adaptability to modern research trends—from targeted therapy to sustainable chemistry—ensure its continued prominence in scientific discourse.